Cas no 1255717-70-4 (N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate)

N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate is a chemically synthesized compound featuring a 1,2,4-oxadiazole core linked to a pyridine moiety and an N-methylmethanamine group, with trifluoroacetate as the counterion. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as a building block for drug discovery. The trifluoroacetate salt enhances solubility and stability, facilitating handling in synthetic applications. The presence of both pyridine and oxadiazole functional groups suggests possible interactions with biological targets, making it relevant for the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture supports precise structural modifications for structure-activity relationship studies.

N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate structure

1255717-70-4 structure

Product Name:N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate

CAS No:1255717-70-4

MF:C₁₁H₁₁F₃N₄O₃

MW:304.225252389908

CID:4582379

Update Time:2025-05-27

N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

- N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate
- Inchi： 1S/C9H10N4O.C2HF3O2/c1-10-6-8-12-9(13-14-8)7-3-2-4-11-5-7;3-2(4,5)1(6)7/h2-5,10H,6H2,1H3;(H,6,7)
- InChI Key： DZERSTPGPOUVBU-UHFFFAOYSA-N
- SMILES： C(C1ON=C(C2=CC=CN=C2)N=1)NC.C(O)(=O)C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4

N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate Pricemore >>

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eNovation Chemicals LLC	Y1258378-5g	N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	95%	5g	$175	2024-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00956122-5g	N-Methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	97%	5g	￥779.0	2023-04-04
eNovation Chemicals LLC	Y1258378-5g	N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	95%	5g	$175	2025-02-19
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1PlusChem	1P00J1T0-1g	N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	95%	1g	$35.00	2025-03-01
1PlusChem	1P00J1T0-5g	N-methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	95%	5g	$111.00	2025-03-01
A2B Chem LLC	AI88004-1g	N-Methyl-1-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine trifluoroacetate	1255717-70-4	95%	1g	$35.00	2024-04-20
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